Cas no 883954-39-0 (3-benzyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product name: 3-benzyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 883954-39-0
• MF: C₂₄H₁₆N₂O₃
• MW: 380.395445823669
• CID: 5437723

3-benzyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione
• 3-benzyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C24H16N2O3/c27-21-18-13-7-8-14-19(18)29-23-20(21)24(28)26(15-16-9-3-1-4-10-16)22(25-23)17-11-5-2-6-12-17/h1-14H,15H2
• InChI Key： HQOHXUWCUYTQHR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(CC2=CC=CC=C2)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Additional information on 3-benzyl-2-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Introduction to 3-Benzyl-2-Phenyl-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4,5-dione (CAS No. 883954-39-0)

3-Benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione, with the CAS number 883954-39-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug development initiatives.

The core structure of 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione consists of a chromene ring fused with a pyrimidine ring, further substituted with benzyl and phenyl groups. This intricate arrangement confers the compound with specific chemical and physical properties that are crucial for its biological activity. The presence of multiple functional groups allows for a wide range of interactions with biological targets, making it an attractive molecule for detailed study.

Recent studies have highlighted the potential of 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione in various therapeutic areas. One notable area of research is its anti-cancer properties. In vitro and in vivo studies have shown that this compound exhibits significant cytotoxic effects against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of topoisomerase II and disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.

Beyond its anti-cancer potential, 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has also shown promise in neurodegenerative diseases. Research indicates that this compound can modulate the activity of certain enzymes and receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and protect neurons from oxidative stress-induced damage.

The pharmacokinetic properties of 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione have also been extensively studied. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates good oral bioavailability and a reasonable half-life in animal models. These properties are essential for its potential use as an oral therapeutic agent.

In terms of safety and toxicity profiles, preliminary studies have indicated that 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione is well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

The synthesis of 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione involves multi-step processes that require precise control over reaction conditions. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the condensation of 2-hydroxybenzaldehyde with benzaldehyde followed by cyclization with a suitable pyrimidine derivative. Advanced techniques such as microwave-assisted synthesis have also been explored to enhance the efficiency of the process.

The potential applications of 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione extend beyond its direct therapeutic use. It serves as a valuable lead compound for the development of novel drugs with improved pharmacological properties. Structure-based drug design strategies are being employed to modify the core structure and optimize its biological activity while minimizing adverse effects.

In conclusion, 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 883954-39-0) is a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As more data becomes available from clinical trials and further studies, 3-benzyl-2-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4，5-dione may emerge as a valuable tool in the treatment of various diseases.